Cas no 886496-91-9 (1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene)

• Product Name: 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene
• CAS No: 886496-91-9
• MF: C₈H₅BrClF₃
• MW: 273.477511167526
• MDL: MFCD04115849
• CID: 993278
• PubChem ID: 3714672
• Update Time: 2025-06-29

1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene
• 3-Chloro-5-(trifluoromethyl)benzyl bromide
• 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene (ACI)
• 3-Chloro-5-trifluoromethylbenzyl bromide
• D94705
• 1-bromomethyl-3-chloro-5-trifluoromethyl-benzene
• SCHEMBL1229494
• MFCD04115849
• STL555366
• 886496-91-9
• EN300-1932633
• DB-336853
• AKOS005259677
• BBL101570
• PS-9943
• DTXSID60395409

• MDL： MFCD04115849
• Inchi： 1S/C8H5BrClF3/c9-4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2
• InChI Key： DWXPOGQMJSSFCZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CBr)C=C(Cl)C=1)(F)F

Computed Properties

• Exact Mass: 271.92200
• Monoisotopic Mass: 271.92152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.25370

1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene Security Information

• HazardClass：8
• PackingGroup：III
• Packing Group：III

Additional information on 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene

1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene, identified by the CAS number 886496-91-9, is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group, a chlorine atom, and a trifluoromethyl group attached to a benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable material in both academic research and industrial applications.

Recent studies have highlighted the importance of 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene in the development of advanced materials. For instance, researchers have explored its potential as a precursor in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The trifluoromethyl group, known for its electron-withdrawing nature, plays a crucial role in modulating the electronic characteristics of the molecule, which is essential for applications in electronics and optoelectronics.

In addition to its role in materials science, this compound has also gained attention in medicinal chemistry. The bromomethyl group serves as an excellent leaving group, facilitating various substitution reactions that are pivotal in drug discovery processes. Recent findings suggest that derivatives of 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene may exhibit promising anti-cancer properties, making them potential candidates for further pharmacological studies.

The synthesis of 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency of producing this compound. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals in the chemical industry.

The physical and chemical properties of this compound are well-documented, with recent research focusing on its thermal stability and reactivity under various conditions. For example, studies have demonstrated that 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene exhibits exceptional stability at elevated temperatures, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution reactions has been extensively studied, providing valuable insights into its potential uses in organic synthesis.

In terms of safety data, while handling this compound requires standard laboratory precautions due to its chemical reactivity, it is not classified as hazardous under normal conditions. Its environmental impact has also been assessed, with findings indicating that it degrades efficiently under aerobic conditions, reducing its persistence in the environment.

The future outlook for 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene is promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of substituents continues to make it a versatile building block for the development of innovative chemical compounds with tailored properties.